molecular formula C13H16N4O B2664569 N-[(1-Pyrimidin-2-ylpiperidin-3-yl)methyl]prop-2-ynamide CAS No. 2305479-16-5

N-[(1-Pyrimidin-2-ylpiperidin-3-yl)methyl]prop-2-ynamide

Cat. No.: B2664569
CAS No.: 2305479-16-5
M. Wt: 244.298
InChI Key: WPTIFDNZEGWKNQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[(1-Pyrimidin-2-ylpiperidin-3-yl)methyl]prop-2-ynamide, also known as PPNDS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. PPNDS is a piperidine derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of N-[(1-Pyrimidin-2-ylpiperidin-3-yl)methyl]prop-2-ynamide is not fully understood, but it is believed to interact with various biological molecules, such as enzymes and receptors. This compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This compound has also been shown to interact with the GABA-A receptor, a neurotransmitter receptor that is involved in the regulation of neuronal activity.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of acetylcholinesterase activity and the modulation of GABA-A receptor activity. This compound has also been shown to have antioxidant properties, which may be beneficial for the treatment of neurodegenerative diseases. Additionally, this compound has been shown to have low toxicity in animal models, which is a promising characteristic for its potential use as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(1-Pyrimidin-2-ylpiperidin-3-yl)methyl]prop-2-ynamide in lab experiments is its fluorescent properties, which make it a useful probe for the detection of metal ions. Additionally, this compound has been shown to have low toxicity in animal models, which is beneficial for its potential use as a therapeutic agent. However, one limitation of using this compound in lab experiments is its potential instability, which may affect the accuracy of experimental results.

Future Directions

There are several future directions for the study of N-[(1-Pyrimidin-2-ylpiperidin-3-yl)methyl]prop-2-ynamide, including the development of new synthesis methods to increase the yield of pure product. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use as a therapeutic agent for the treatment of neurodegenerative diseases. Further research is also needed to explore the potential applications of this compound in catalysis and material science. Finally, the development of new fluorescent probes based on this compound may have significant implications for the detection of metal ions in biological systems.

Synthesis Methods

N-[(1-Pyrimidin-2-ylpiperidin-3-yl)methyl]prop-2-ynamide has been synthesized using various methods, including the reaction of 1-(2-bromoethyl)pyrimidine with 3-piperidinemethanol in the presence of a base, such as potassium carbonate. Other methods include the reaction of 2-chloro-1-(piperidin-3-yl)ethanone with 2-aminopyrimidine in the presence of a base, such as sodium hydride. The synthesis of this compound is a multi-step process that requires careful control of reaction conditions and purification methods to obtain a high yield of pure product.

Scientific Research Applications

N-[(1-Pyrimidin-2-ylpiperidin-3-yl)methyl]prop-2-ynamide has been used in various scientific research applications, including as a fluorescent probe for the detection of metal ions, such as copper and zinc. This compound has also been used as a ligand for the synthesis of metal complexes that have potential applications in catalysis and material science. Additionally, this compound has been studied for its potential use as a therapeutic agent for the treatment of cancer and neurodegenerative diseases, such as Alzheimer's disease.

Properties

IUPAC Name

N-[(1-pyrimidin-2-ylpiperidin-3-yl)methyl]prop-2-ynamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H16N4O/c1-2-12(18)16-9-11-5-3-8-17(10-11)13-14-6-4-7-15-13/h1,4,6-7,11H,3,5,8-10H2,(H,16,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WPTIFDNZEGWKNQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C#CC(=O)NCC1CCCN(C1)C2=NC=CC=N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H16N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

244.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.